Tetraethylene glycol
Tetraethylene glycol
Tetraethylene glycol is a colorless to straw-colored liquid with a mild odor. Sinks and mixes with water. (USCG, 1999)
Tetraethylene glycol, also known as peg-4 or glycofurol, belongs to the class of organic compounds known as polyethylene glycols. These are oligomers or polymers of ethylene oxide, with the general formula (C2H4O)n (with n>=3). Tetraethylene glycol exists as a liquid, soluble (in water), and a very weakly acidic compound (based on its pKa). Tetraethylene glycol has been primarily detected in feces. Tetraethylene glycol can be converted into 2, 2-dimethyl-3, 6, 9, 12, 15-pentaoxa-2-silahexadecane and tetraethylene glycol monooctyl ether. Tetraethylene glycol is a potentially toxic compound.
Tetraethylene glycol is a poly(ethylene glycol).
Tetraethylene glycol, also known as peg-4 or glycofurol, belongs to the class of organic compounds known as polyethylene glycols. These are oligomers or polymers of ethylene oxide, with the general formula (C2H4O)n (with n>=3). Tetraethylene glycol exists as a liquid, soluble (in water), and a very weakly acidic compound (based on its pKa). Tetraethylene glycol has been primarily detected in feces. Tetraethylene glycol can be converted into 2, 2-dimethyl-3, 6, 9, 12, 15-pentaoxa-2-silahexadecane and tetraethylene glycol monooctyl ether. Tetraethylene glycol is a potentially toxic compound.
Tetraethylene glycol is a poly(ethylene glycol).
Brand Name:
Vulcanchem
CAS No.:
125481-05-2
VCID:
VC21230426
InChI:
InChI=1S/C8H18O5/c9-1-3-11-5-7-13-8-6-12-4-2-10/h9-10H,1-8H2
SMILES:
C(COCCOCCOCCO)O
Molecular Formula:
C8H18O5
Molecular Weight:
194.23 g/mol
Tetraethylene glycol
CAS No.: 125481-05-2
Cat. No.: VC21230426
Molecular Formula: C8H18O5
Molecular Weight: 194.23 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Tetraethylene glycol is a colorless to straw-colored liquid with a mild odor. Sinks and mixes with water. (USCG, 1999) Tetraethylene glycol, also known as peg-4 or glycofurol, belongs to the class of organic compounds known as polyethylene glycols. These are oligomers or polymers of ethylene oxide, with the general formula (C2H4O)n (with n>=3). Tetraethylene glycol exists as a liquid, soluble (in water), and a very weakly acidic compound (based on its pKa). Tetraethylene glycol has been primarily detected in feces. Tetraethylene glycol can be converted into 2, 2-dimethyl-3, 6, 9, 12, 15-pentaoxa-2-silahexadecane and tetraethylene glycol monooctyl ether. Tetraethylene glycol is a potentially toxic compound. Tetraethylene glycol is a poly(ethylene glycol). |
|---|---|
| CAS No. | 125481-05-2 |
| Molecular Formula | C8H18O5 |
| Molecular Weight | 194.23 g/mol |
| IUPAC Name | 2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethanol |
| Standard InChI | InChI=1S/C8H18O5/c9-1-3-11-5-7-13-8-6-12-4-2-10/h9-10H,1-8H2 |
| Standard InChI Key | UWHCKJMYHZGTIT-UHFFFAOYSA-N |
| SMILES | C(COCCOCCOCCO)O |
| Canonical SMILES | C(COCCOCCOCCO)O |
| Boiling Point | 621 °F at 760 mm Hg (USCG, 1999) 328.0 °C 327.3 °C |
| Colorform | Liquid Colorless liquid Colorless to straw-colored liquid |
| Flash Point | 360 °F (USCG, 1999) 360 °F (182 °C) (Open cup) |
| Melting Point | 24.8 °F (USCG, 1999) -6.2 °C -9.4 °C |
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